Cas no 13149-03-6 (1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-, (3aR,7aR)-rel-)

• Product Name: 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-, (3aR,7aR)-rel-
• CAS No: 13149-03-6
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 200823
• PubChem ID: 15620752
• Update Time: 2025-04-19

1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-, (3aR,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-, (3aR,7aR)-rel-
• 3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
• trans-1,2,3,6-Tetrahydrophthalic anhydride
• (+-)-trans-Cyclohex-4-en-1,2-dicarbonsaeure-anhydrid
• (+-)-trans-cyclohex-4-ene-1,2-dicarboxylic acid-anhydride
• 1,3-Isobenzofurandione, 3A,4,7,7A-tetrahydro-, trans-
• 4-Cyclohexene-1,2-dicarboxylic anhydride, trans-
• Nsc292900
• trans-4-Cylohexene-1,2-dicarboxylic anhydride
• trans-4-Cyclohexene-1,2-dicarboxylic anhydride
• (7aR)-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• SCHEMBL13551917
• 13149-03-6
• DTXSID1058713

• Inchi： 1S/C8H8O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-2,5-6H,3-4H2/t5-,6?/m1/s1
• InChI Key： KMOUUZVZFBCRAM-LWOQYNTDSA-N
• SMILES： O1C([C@@H]2CC=CCC2C1=O)=O

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 0.8

Experimental Properties

• Density: Relative vapor density (air = 1): 5.3
• Melting Point: 102 °C
• Boiling Point: 305.6°Cat760mmHg
• Flash Point: 148.2°C
• Refractive Index: 1.592
• PSA: 43.37
• LogP: 0.65220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans